![molecular formula C16H15ClN2O2S2 B6522395 3-{[(3-chlorophenyl)methyl]sulfanyl}-4-ethyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione CAS No. 951569-29-2](/img/structure/B6522395.png)
3-{[(3-chlorophenyl)methyl]sulfanyl}-4-ethyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
Overview
Description
The compound “3-{[(3-chlorophenyl)methyl]sulfanyl}-4-ethyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione” belongs to the class of organic compounds known as benzothiadiazines . Benzothiadiazines are aromatic heterocyclic compounds containing a benzene fused to a thiadiazine ring . The thiadiazine ring is a six-membered aromatic heterocycle made up of two nitrogen atoms, one sulfur atom, and three carbon atoms .
Molecular Structure Analysis
The molecular structure of this compound includes a benzothiadiazine ring attached to a 3-chlorophenyl group through a sulfanyl linkage and an ethyl group . The presence of these functional groups can significantly influence the compound’s chemical properties and reactivity.Scientific Research Applications
Cardiovascular and Hypertensive Effects
1,2,4-Benzothiadiazine 1,1-dioxides, which this compound is a part of, are well known for their cardiovascular and hypertensive effects . They have been used in the treatment of various cardiovascular diseases due to their ability to lower blood pressure .
ATP-sensitive Potassium Channel Openers
These compounds also act as ATP-sensitive potassium channel openers . This activity is similar to their pyridyl analogs, the 1,2,4-pyridothiadiazine 1,1-dioxides . As a result of this activity, insulin release is inhibited .
Enzyme Inhibitors
Compounds of this group are known to inhibit some enzymes, such as xanthine oxidase, HCV NS5B polymerase, and aldose reductase . This makes them potential candidates for the treatment of diseases related to these enzymes .
Antimicrobial Activity
Benzothiadiazine 1,1-dioxides constitute an important class of cyclic sulfonamides with broad-spectrum activity against bacteria, fungi, and Mycobacterium tuberculosis . This makes them potential candidates for the development of new antimicrobial agents .
Anticancer Activity
The synthesized compounds were evaluated for their tuberculostatic and anticancer activities . Eight compounds were able to inhibit the growth of some renal and non-small cell lung cancer cell lines .
Antitubercular Activity
The synthesized compounds were also screened for their antitubercular activities . This suggests that they could be potential candidates for the development of new antitubercular agents .
Mechanism of Action
Target of Action
It is known that 1,2,4-benzothiadiazine 1,1-dioxide derivatives, which this compound is a part of, are known for their cardiovascular and hypertensive effects . They also act as ATP-sensitive potassium channel openers .
Mode of Action
It is known that 1,2,4-benzothiadiazine 1,1-dioxide derivatives act as atp-sensitive potassium channel openers . This suggests that the compound may interact with these channels, leading to their opening and subsequent changes in cellular activity.
Biochemical Pathways
The activation of atp-sensitive potassium channels can have downstream effects on various cellular processes, including insulin release .
Result of Action
It is known that the activation of atp-sensitive potassium channels can inhibit insulin release , suggesting a potential role in the regulation of glucose metabolism.
properties
IUPAC Name |
3-[(3-chlorophenyl)methylsulfanyl]-4-ethyl-1λ6,2,4-benzothiadiazine 1,1-dioxide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN2O2S2/c1-2-19-14-8-3-4-9-15(14)23(20,21)18-16(19)22-11-12-6-5-7-13(17)10-12/h3-10H,2,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEHXPSOMFYDSIM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2S(=O)(=O)N=C1SCC3=CC(=CC=C3)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-((3-chlorobenzyl)thio)-4-ethyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(3-fluorophenyl)methyl]-2-[4-(propan-2-yl)phenyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione](/img/structure/B6522320.png)
![4-[(4-methylphenyl)methyl]-2-[4-(propan-2-yl)phenyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione](/img/structure/B6522324.png)
![4-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-2-[4-(propan-2-yl)phenyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione](/img/structure/B6522335.png)
![4-benzyl-2-[4-(propan-2-yl)phenyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione](/img/structure/B6522341.png)
![2-[3-(methylsulfanyl)phenyl]-4-{[3-(trifluoromethyl)phenyl]methyl}-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione](/img/structure/B6522358.png)
![4-benzyl-2-[3-(methylsulfanyl)phenyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione](/img/structure/B6522365.png)
![2-[2-(3,4-dimethoxyphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazin-4-yl]-N-[(4-methoxyphenyl)methyl]acetamide](/img/structure/B6522373.png)
![2-[2-(3,4-dimethoxyphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazin-4-yl]-N-[(2,3-dimethoxyphenyl)methyl]acetamide](/img/structure/B6522378.png)
![2-[2-(3,4-dimethoxyphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazin-4-yl]-N-[(3-methoxyphenyl)methyl]acetamide](/img/structure/B6522380.png)
![N-[(2,3-dimethoxyphenyl)methyl]-2-{1,1,3-trioxo-2-[4-(propan-2-yl)phenyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazin-4-yl}acetamide](/img/structure/B6522390.png)
![N-[(3-chlorophenyl)methyl]-3-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)propanamide](/img/structure/B6522399.png)
![2-(butan-2-yl)-5-{[(4-chlorophenyl)methyl]sulfanyl}-2H,3H-imidazo[1,2-c]quinazolin-3-one](/img/structure/B6522409.png)
![N-butyl-3-(5-{[(cyclohexylcarbamoyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)propanamide](/img/structure/B6522410.png)
![N-butyl-3-{5-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl}propanamide](/img/structure/B6522411.png)